Cas no 253-69-0 (1,7-Naphthyridine)

1,7-Naphthyridine structure
1,7-Naphthyridine structure
Product Name:1,7-Naphthyridine
CAS No:253-69-0
MF:C8H6N2
MW:130.146641254425
MDL:MFCD11521576
CID:266916
PubChem ID:9209
Update Time:2025-04-19

1,7-Naphthyridine Chemical and Physical Properties

Names and Identifiers

    • 1,7-Naphthyridine(6CI,7CI,8CI,9CI)
    • 1,7-Naphthyridine
    • 1,7-Diazanaphthalene
    • 1,7-Pyridopyridine
    • A877608
    • Q27116906
    • AKOS006322862
    • InChI=1/C8H6N2/c1-2-7-3-5-9-6-8(7)10-4-1/h1-6
    • [1,7]naphthyridine
    • UNII-NA3KH11MLA
    • MFCD11521576
    • SCHEMBL89126
    • NA3KH11MLA
    • DTXSID20179944
    • FT-0730011
    • 1, 7-naphthyridine
    • EN300-93348
    • Ethyl 4-hydroxy-2-[(4-methoxybenzyl)sulfanyl]-5-pyrimidinecarboxylate #
    • Z1198330965
    • CHEBI:36626
    • 253-69-0
    • DB-067384
    • DTXCID80102435
    • MDL: MFCD11521576
    • Inchi: 1S/C8H6N2/c1-2-7-3-5-9-6-8(7)10-4-1/h1-6H
    • InChI Key: MXBVNILGVJVVMH-UHFFFAOYSA-N
    • SMILES: N1C=CC=C2C=CN=CC=12

Computed Properties

  • Exact Mass: 130.05318
  • Monoisotopic Mass: 130.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.183
  • Boiling Point: 267.3°Cat760mmHg
  • Flash Point: 118.3°C
  • PSA: 25.78

1,7-Naphthyridine Pricemore >>

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abcr
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